N-(2-benzoyl-4-methylphenyl)methanesulfonamide

• IUPAC Name: N-(2-benzoyl-4-methylphenyl)methanesulfonamide
• InChI: InChI=1S/C15H15NO3S/c1-11-8-9-14(16-20(2,18)19)13(10-11)15(17)12-6-4-3-5-7-12/h3-10,16H,1-2H3
• InChI Key: HTPJXSROCRDZLB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NS(=O)(=O)C)C(=O)C2=CC=CC=C2
• Molecular Formula: C15H15NO3S
• Molecular Weight: 289.4 g/mol

Description

N-(2-benzoyl-4-methylphenyl)methanesulfonamide, also known as Benzydamine, is an organic compound that has been extensively researched for its applications in scientific research. It is a nonsteroidal anti-inflammatory drug (NSAID) that is used to treat pain and inflammation. Benzydamine has been shown to have anti-inflammatory, analgesic, and local anesthetic properties, making it a valuable tool in research.

Mechanism of Action

N-(2-benzoyl-4-methylphenyl)methanesulfonamide works by inhibiting the production of prostaglandins, which are responsible for inflammation and pain. It also blocks the activity of histamine, which is involved in the inflammatory response. N-(2-benzoyl-4-methylphenyl)methanesulfonamide has been shown to have a selective action on inflamed tissues, making it a valuable tool in the treatment of local inflammation.
Biochemical and Physiological Effects
N-(2-benzoyl-4-methylphenyl)methanesulfonamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of cytokines, which are involved in the inflammatory response. It also reduces the production of reactive oxygen species, which can cause damage to cells and tissues. N-(2-benzoyl-4-methylphenyl)methanesulfonamide has also been shown to have a local anesthetic effect, which can reduce pain and discomfort.

Advantages and Limitations for Lab Experiments

N-(2-benzoyl-4-methylphenyl)methanesulfonamide has a number of advantages for use in lab experiments. It is a well-established compound that has been extensively studied for its properties and mechanisms of action. It is also relatively inexpensive and widely available. However, there are also some limitations to its use. N-(2-benzoyl-4-methylphenyl)methanesulfonamide has a relatively short half-life, which can make it difficult to study its long-term effects. It also has a narrow therapeutic window, which can make it difficult to determine the optimal dosage for a particular experiment.

Future Directions

There are a number of future directions for research on N-(2-benzoyl-4-methylphenyl)methanesulfonamide. One area of interest is the study of its effects on different types of inflammation. Another area of interest is the study of its potential use in the treatment of pain and related conditions. There is also potential for the development of new compounds based on the structure of N-(2-benzoyl-4-methylphenyl)methanesulfonamide, which could have improved properties and mechanisms of action. Overall, N-(2-benzoyl-4-methylphenyl)methanesulfonamide is a valuable tool in scientific research, and its potential applications are wide-ranging and diverse.

Synthesis Methods

N-(2-benzoyl-4-methylphenyl)methanesulfonamide can be synthesized through a series of chemical reactions. The primary method involves the reaction of benzoyl chloride with 4-methylbenzenesulfonamide, followed by the addition of sodium hydroxide and methanesulfonic acid. The resulting compound is then purified through recrystallization to obtain pure N-(2-benzoyl-4-methylphenyl)methanesulfonamide.

Scientific Research Applications

N-(2-benzoyl-4-methylphenyl)methanesulfonamide has been extensively researched for its applications in scientific research. It has been shown to have anti-inflammatory properties, making it a valuable tool in the study of inflammation and related diseases. N-(2-benzoyl-4-methylphenyl)methanesulfonamide has also been used in the study of pain and its mechanisms. It has been shown to have local anesthetic properties, making it useful in the study of pain pathways.